Cas no 60102-37-6 (Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)-)

Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)- structure
60102-37-6 structure
Product Name:Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)-
CAS No:60102-37-6
MF:C19H27NO7
MW:381.420186281204
CID:505599
PubChem ID:5358779
Update Time:2025-04-19

Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)-
    • Petasitenine
    • Petasitenine (neutral)
    • Othosenin
    • Othosenine
    • d-Otosenine
    • Tomentosine
    • d-Otocenime
    • (-)-Octosenine
    • SPIRO(2,9-DIOXA-14-AZABICYCLO(9.5.1)HEPTADEC-11-ENE-4,2'-OXIRANE)-3,8,17-TRIONE, 7-HYDROXY-3',6,7,14-TETRAMETHYL-, (1R,2'R,3'R,6R,7R)-
    • NSC-279000
    • NSC 288753
    • 1ST159060
    • 4,8-Secosenecionan-8,11,16-trione, 15,20-epoxy-15,20-dihydro-12-hydroxy-4-methyl-, (15.beta.,20R)-
    • CHEBI:8031
    • (1R,3'R,4R,6R,7R,11Z)-7-hydroxy-3',6,7,14-tetramethylspiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione
    • 737TK4X375
    • CCRIS 5781
    • Q27107643
    • PETASITENINE [IARC]
    • Fukinotoxin (van)
    • UNII-737TK4X375
    • Petasitenine (Fukinotoxin)
    • NSC-288753
    • 4,8-Secosenecionan-8,11,16-trione, 15,20-epoxy-15,20-dihydro-12-hydroxy-4-methyl-, (15beta,20R)-
    • 60102-37-6
    • Spiro(2,9-dioxa-14-azabicyclo(9.5.1)heptadec-11-ene-4,2'-oxirane)-3,8,17-trione, 7-hydroxy-3',6,7,14-tetramethyl-, (1R-(1R*,4R*(R*),6R*,7R*))-
    • Fukinotoxin (neutral)
    • NSC 279000
    • Fukinotoxin
    • NSC279000
    • NSC288753
    • CHEMBL1992587
    • 4,11,16-trione, 15,20-epoxy-15,20-dihydro-12-hydroxy-4-methyl-, (15.beta.,20R)-
    • AKOS040734670
    • Inchi: 1S/C19H27NO7/c1-11-9-19(12(2)27-19)17(23)26-14-6-8-20(4)7-5-13(15(14)21)10-25-16(22)18(11,3)24/h5,11-12,14,24H,6-10H2,1-4H3/b13-5-
    • InChI Key: CZQLULNMKQAIQL-ACAGNQJTSA-N
    • SMILES: O1C(C)C21C(=O)OC1C(C(=CCN(C)CC1)COC(C(C)(C(C)C2)O)=O)=O |c:10|

Computed Properties

  • Exact Mass: 381.17875220g/mol
  • Monoisotopic Mass: 381.17875220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.2977 (rough estimate)
  • Melting Point: 129.5°C
  • Boiling Point: 508.82°C (rough estimate)
  • Flash Point: 325.6ºC
  • Refractive Index: 1.5180 (estimate)
  • PSA: 105.67000
  • LogP: 0.15860

Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)- Security Information

  • Hazardous Material transportation number:UN 1544
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1(b)
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